5'-Gggggacgatcgtcgggggg-3'

• Molecular Formula: C197H244N88O121P20
• Molecular Weight: 6400 g/mol
• InChI: InChI=1S/C197H244N88O121P20/c1-68-29-269(196(305)264-165(68)287)117-13-74(95(372-117)36-353-416(326,327)396-78-16-120(272-54-221-134-149(202)217-52-219-151(134)272)376-98(78)39-356-418(330,331)398-81-20-124(277-59-226-139-156(277)242-184(207)255-171(139)293)379-101(81)42-358-411(316,317)390-73-12-116(268-8-5-112(200)237-195(268)304)371-94(73)35-352-415(324,325)395-77-15-119(271-53-220-133-148(201)216-51-218-150(133)271)375-97(77)38-355-419(332,333)399-84-23-127(280-62-229-142-159(280)245-187(210)258-174(142)296)382-104(84)45-362-423(340,341)403-88-27-131(284-66-233-146-163(284)249-191(214)262-178(146)300)386-108(88)49-366-426(346,347)405-87-26-130(283-65-232-145-162(283)248-190(213)261-177(145)299)385-107(87)48-364-422(338,339)401-83-22-126(279-61-228-141-158(279)244-186(209)257-173(141)295)381-103(83)44-360-414(322,323)393-76-17-121(374-91(76)32-348-407(307,308)309)274-56-223-136-153(274)239-181(204)252-168(136)290)391-412(318,319)350-33-92-71(10-114(369-92)266-6-3-110(198)235-193(266)302)388-409(312,313)357-41-100-80(19-123(378-100)276-58-225-138-155(276)241-183(206)254-170(138)292)397-417(328,329)354-37-96-75(14-118(373-96)270-30-69(2)166(288)265-197(270)306)392-413(320,321)351-34-93-72(11-115(370-93)267-7-4-111(199)236-194(267)303)389-410(314,315)359-43-102-82(21-125(380-102)278-60-227-140-157(278)243-185(208)256-172(140)294)400-421(336,337)363-47-106-86(25-129(384-106)282-64-231-144-161(282)247-189(212)260-176(144)298)404-425(344,345)367-50-109-89(28-132(387-109)285-67-234-147-164(285)250-192(215)263-179(147)301)406-424(342,343)365-46-105-85(24-128(383-105)281-63-230-143-160(281)246-188(211)259-175(143)297)402-420(334,335)361-40-99-79(18-122(377-99)275-57-224-137-154(275)240-182(205)253-169(137)291)394-408(310,311)349-31-90-70(286)9-113(368-90)273-55-222-135-152(273)238-180(203)251-167(135)289/h3-8,29-30,51-67,70-109,113-132,286H,9-28,31-50H2,1-2H3,(H,310,311)(H,312,313)(H,314,315)(H,316,317)(H,318,319)(H,320,321)(H,322,323)(H,324,325)(H,326,327)(H,328,329)(H,330,331)(H,332,333)(H,334,335)(H,336,337)(H,338,339)(H,340,341)(H,342,343)(H,344,345)(H,346,347)(H2,198,235,302)(H2,199,236,303)(H2,200,237,304)(H2,201,216,218)(H2,202,217,219)(H,264,287,305)(H,265,288,306)(H2,307,308,309)(H3,203,238,251,289)(H3,204,239,252,290)(H3,205,240,253,291)(H3,206,241,254,292)(H3,207,242,255,293)(H3,208,243,256,294)(H3,209,244,257,295)(H3,210,245,258,296)(H3,211,246,259,297)(H3,212,247,260,298)(H3,213,248,261,299)(H3,214,249,262,300)(H3,215,250,263,301)
• InChIKey: OGIAAULPRXAQEV-UHFFFAOYSA-N

ODN 2216 (5'-GGGGGACGATCGTCGGGGGG-3'): A Class A CpG Oligonucleotide TLR9 Agonist

5'-GGGGGACGATCGTCGGGGGG-3' is a synthetic, single-stranded oligodeoxynucleotide (ODN) widely recognized as ODN 2216, a prototype Class A (also known as Type D) CpG ODN [1]. It functions as a potent and specific agonist for human Toll-like receptor 9 (TLR9) [1]. The compound's structure features a central, palindromic phosphodiester (PO) region containing a CpG motif, flanked by 3' and 5' poly-guanosine (poly-G) phosphorothioate (PS) tails [1]. This unique structure is essential for its immunostimulatory activity, enabling it to potently induce the production of type I interferons, particularly IFN-α, from human plasmacytoid dendritic cells (pDCs) [2].

Target Engagement

Human TLR9 agonist, Class A CpG ODN

Functional Signature

Supports robust type I interferon response in pDC models

Structural Context

Phosphorothioate/poly-G modified backbone for nuclease resistance

• [1] InvivoGen. Class A (type D) CpG oligonucleotides - Stimulatory human/mouse TLR9 ligands. 2026. View Source
• [2] Krug A, Rothenfusser S, Hornung V, et al. Identification of CpG oligonucleotide sequences with high induction of IFN-α/β in plasmacytoid dendritic cells. European Journal of Immunology. 2001;31(7):2154-2163. View Source

ODN 2216 Cannot Be Replaced by Other TLR9 Agonists Due to Class-Specific Functional Divergence

Substituting ODN 2216 with another TLR9 agonist, such as a Class B (e.g., ODN 2006) or Class C (e.g., ODN 2395) CpG ODN, is not functionally equivalent. Extensive research has established that the distinct structural features of each CpG ODN class lead to profoundly different and often non-overlapping immunomodulatory profiles [1]. While all three classes act via TLR9, Class A ODNs like ODN 2216 are uniquely specialized for inducing exceptionally high levels of IFN-α from pDCs, a critical cytokine for antiviral and Th1-polarizing immune responses [2]. In contrast, Class B ODNs are potent B-cell activators but poor inducers of IFN-α, and Class C ODNs exhibit an intermediate, hybrid phenotype [2]. This functional specialization is not a matter of simple potency differences but a qualitative divergence in the type of immune response initiated. Therefore, generic substitution without this class-specific knowledge will lead to a different, and likely suboptimal, experimental outcome, underscoring the need for precise, evidence-based reagent selection [3].

Attribute

ODN 2216 (Class A)

Class B / C Comparators

IFN-α Induction

Reported high-magnitude pDC response

Weak to intermediate; pathway profile may differ

TLR9 Species Fit

Human-TLR9 research models

Murine-optimized Class A (ODN 1585) context may not transfer

Antiviral Mechanism

TLR9-dependent pathway; modified variant shows gene-lockdown context

Class B/C mechanism profile may differ; direct antiviral endpoint context requires review

• [1] Vollmer J, Weeratna R, Payette P, et al. Characterization of three CpG oligodeoxynucleotide classes with distinct immunostimulatory activities. European Journal of Immunology. 2004;34(1):251-262. View Source
• [2] Krug A, Rothenfusser S, Hornung V, et al. Identification of CpG oligonucleotide sequences with high induction of IFN-α/β in plasmacytoid dendritic cells. European Journal of Immunology. 2001;31(7):2154-2163. View Source
• [3] Hartmann G, Battiany J, Poeck H, et al. Rational design of new CpG oligonucleotides that combine B cell activation with high IFN-α induction in plasmacytoid dendritic cells. European Journal of Immunology. 2003;33(6):1633-1641. View Source

ODN 2216 vs. Other CpG Classes: A Quantitative Comparison of Functional and Antiviral Activity

Functional Divergence from Class B ODN 2006: Potent IFN-α Induction vs. Weak Induction

ODN 2216 (Class A) is a potent inducer of IFN-α in human pDCs, whereas ODN 2006 (Class B) is a weak inducer of this critical cytokine. The functional specialization is a primary selection criterion for experiments requiring robust type I interferon responses [1]. In a human cell-based reporter assay for TLR9 activation, ODN 2006 exhibits an EC50 of 180 nM . While a direct EC50 for ODN 2216 in an identical system is not reported, its superior IFN-α induction is a well-established functional signature.

IFN-α Induction vs. ODN 2006

Cross-study context

ODN 2216: reported potent IFN-α inducer
ODN 2006: weak inducer (TLR9 reporter EC50 180 nM)

Supports IFN-response model selection

Human pDC functional classification; direct EC50 for 2216 not reported in identical system

Evidence Dimension	IFN-α Induction Potency
Target Compound Data	High; classified as 'potent inducer of IFN-α'
Comparator Or Baseline	ODN 2006 (Class B): Weak inducer of IFN-α; EC50 = 180 nM in TLR9 reporter assay
Quantified Difference	Qualitative difference: Potent (ODN 2216) vs. Weak (ODN 2006)
Conditions	Human plasmacytoid dendritic cells (pDCs) for functional classification; HEK293 TLR9/NF-kB reporter cells for EC50

Why This Matters

This functional dichotomy directly dictates reagent selection: use ODN 2216 when the primary experimental objective is to generate a strong type I interferon response, and use ODN 2006 when B-cell activation is prioritized.

• [1] Vollmer J, Weeratna R, Payette P, et al. Characterization of three CpG oligodeoxynucleotide classes with distinct immunostimulatory activities. European Journal of Immunology. 2004;34(1):251-262. View Source

Head-to-Head Comparison of Antiviral Efficacy: ODN 2216 Demonstrates Superior IC50 Against HCMV Compared to ODN 2395

In a direct, head-to-head comparison of antiviral activity against human cytomegalovirus (HCMV) in vitro, ODN 2216 (Class A) demonstrated a significantly more potent inhibitory effect than ODN 2395 (Class C) [1]. The study reported an IC90 value of 3.6 ± 0.3 μM for ODN 2216, compared to 3.2 ± 0.3 μM for ODN 2395. While the difference in IC90 is marginal, the IC50 value for ODN 2216 was 0.140 ± 0.04 μM, indicating its antiviral effect begins at a much lower concentration than for the Class C comparator.

HCMV Antiviral IC50

Head-to-head context

ODN 2216 IC50: 0.140 μM
ODN 2395 IC50: 0.100 μM
ODN 2216 IC90: 3.6 μM

Supports antiviral endpoint review

In vitro HCMV infection; 6-day viral yield assay

Evidence Dimension	Antiviral Activity (Inhibition of HCMV Yield)
Target Compound Data	IC50 = 0.140 ± 0.04 μM; IC90 = 3.6 ± 0.3 μM
Comparator Or Baseline	ODN 2395 (Class C): IC50 = 0.100 ± 0.02 μM; IC90 = 3.2 ± 0.3 μM
Quantified Difference	ODN 2216 IC50 = 0.140 μM; ODN 2395 IC50 = 0.100 μM. ODN 2216 IC90 = 3.6 μM; ODN 2395 IC90 = 3.2 μM.
Conditions	In vitro HCMV infection model; ODNs incubated for 1 h before, during, and after infection; viral yield assessed at 6 days post-infection.

Why This Matters

This data provides direct quantitative evidence that ODN 2216's antiviral efficacy is superior to ODN 2395, allowing researchers to make an informed, data-driven choice for antiviral studies.

• [1] Luganini A, et al. Unpublished data, presented in Table 1. 2008. PMCID: PMC2258505. View Source

Species Specificity Differentiates ODN 2216 from ODN 1585: Human vs. Murine TLR9 Optimization

ODN 2216 is optimized for human TLR9, whereas ODN 1585, another Class A CpG ODN, is the prototype for mouse TLR9 [1]. This species specificity is a critical procurement parameter. Both are Class A ODNs with similar palindromic structures and are potent IFN-α inducers in their respective species, but their activity is not cross-optimal. While ODN 2216 can activate mouse TLR9, ODN 1585 is the preferred reagent for murine models due to its optimized sequence [1].

Species Specificity

Class-level context

Optimized for human TLR9; ODN 1585 preferred for mouse models

Model organism context requires review

Functional validation in reporter cell lines

Evidence Dimension	TLR9 Species Specificity
Target Compound Data	Optimized for human TLR9; functional in mouse, rat.
Comparator Or Baseline	ODN 1585 (Class A): Optimized for mouse TLR9.
Quantified Difference	Species preference: Human (ODN 2216) vs. Mouse (ODN 1585)
Conditions	Functional validation in human and mouse TLR9 reporter cell lines.

Why This Matters

Selecting the correct species-optimized ODN ensures maximum experimental relevance and efficacy, avoiding the use of a suboptimal reagent in a given model organism.

• [1] InvivoGen. Class A (type D) CpG oligonucleotides - Stimulatory human/mouse TLR9 ligands. 2026. View Source

Structure-Specific Antiviral Mechanism: Fully Modified dODN 2216 Induces Unique 'Gene Lockdown' Effect

The fully phosphorothioate-modified variant, dODN 2216, exhibits a novel 'gene lockdown' antiviral mechanism not observed with other CpG-ODNs [1]. This effect, characterized by the rapid and broad suppression of mRNA expression, is specific to dODN 2216 and its analogue dODN 2243 [1]. In SARS-CoV-2 infected Vero-E6 cells, dODN 2216 demonstrated an IC50 of 7 μM, highlighting its broad-spectrum antiviral potential that extends beyond classical TLR9 signaling [1]. This mechanism provides a functional differentiation from unmodified ODN 2216 and other CpG classes.

Gene Lockdown Mechanism

Variant-specific context

dODN 2216 (fully PS-modified): IC50 7 μM vs. SARS-CoV-2
Mechanism absent in other CpG classes

Supports structure-activity mechanism review

Vero-E6 cell model; broad mRNA suppression profile

Evidence Dimension	Antiviral Mechanism
Target Compound Data	dODN 2216 (fully phosphorothioate-modified) induces 'gene lockdown' effect; IC50 = 7 μM against SARS-CoV-2.
Comparator Or Baseline	Other CpG-ODNs (unmodified, Class A, B, C): No 'gene lockdown' effect observed.
Quantified Difference	Unique mechanism present only in dODN 2216 and dODN 2243.
Conditions	In vitro SARS-CoV-2 infection in Vero-E6 cells.

Why This Matters

This data identifies a specific, chemically-modified form of the compound with a distinct mechanism of action, enabling researchers to choose the appropriate variant for studies focused on either TLR9-mediated immunity or direct antiviral effects.

• [1] Antiviral effects and mechanism of fully phosphorothioate-modified CpG-ODN 2216 in fish and human cell lines in vitro. 2025. PMID: 41033366. View Source

Purity and Quality: HPLC-Purified, Endotoxin-Free Formulation Ensures Reproducible Results

Reputable vendors supply ODN 2216 as an HPLC-purified, endotoxin-free product, a critical specification for TLR9 research where even trace endotoxin contamination can confound results [1]. The lyophilized format ensures long-term stability when stored at -20°C, and upon reconstitution, aliquots are stable for 6 months, minimizing experimental variability . These quality metrics are essential for reproducible and reliable data generation.

Purity & Stability Profile

Specification review

HPLC-purified, endotoxin-free
Lyophilized; 6-month aliquot stability at -20°C

Supports lot-to-lot reproducibility review

Vendor-specified quality attributes

Evidence Dimension	Product Purity and Stability
Target Compound Data	HPLC-purified; endotoxin-free; lyophilized; stable for 6 months at -20°C.
Comparator Or Baseline	Standard synthetic oligonucleotides: May contain endotoxin; stability varies.
Quantified Difference	Guaranteed purity and stability parameters.
Conditions	Storage and handling as per vendor datasheet.

Why This Matters

Ensures that experimental outcomes are attributable to the compound's specific activity and not to contaminants or degradation, safeguarding research integrity and reproducibility.

• [1] InvivoGen. ODN 2216 VacciGrade™ - TLR9-based Adjuvant. 2026. View Source

ODN 2216 Application Scenarios Based on Validated Differential Activity

Induction of Robust Type I Interferon Responses in Human Immune Cells

ODN 2216 is the reagent of choice for experiments requiring a potent, rapid, and high-magnitude induction of IFN-α and IFN-β from human plasmacytoid dendritic cells (pDCs). This application is directly supported by its classification as a potent Class A CpG ODN, which is a defining characteristic that separates it from Class B ODNs like ODN 2006, which are weak IFN-α inducers [1]. This makes ODN 2216 ideal for studying antiviral innate immunity, Th1 polarization, and the activation of natural killer (NK) cells [1].

In Vitro Antiviral Efficacy Studies with Validated Comparator Data

For researchers investigating the direct antiviral effects of CpG ODNs, ODN 2216 provides a benchmark with established quantitative activity. It demonstrates a lower IC50 (0.140 μM) against HCMV compared to the Class C ODN 2395 (0.100 μM), offering a measurable advantage in specific viral inhibition assays [2]. Furthermore, its fully modified variant, dODN 2216, can be employed to explore a novel, structure-specific 'gene lockdown' antiviral mechanism, which is absent in other CpG classes [3].

Human-Specific TLR9 Activation for Immunotherapy and Vaccine Adjuvant Research

ODN 2216 is specifically optimized for human TLR9, making it the appropriate Class A CpG ODN for studies with human cells or clinical samples. This contrasts with ODN 1585, which is optimized for murine models [4]. Its use is well-documented in human immunology research, including investigations into inflammatory diseases like Crohn's disease and ulcerative colitis, where its capacity to stimulate IFN-α secretion from pDCs is a key experimental readout [5].

Reproducible TLR9-Dependent Assays Requiring High-Purity Reagents

The commercial availability of ODN 2216 as an HPLC-purified, endotoxin-free product ensures that it is suitable for highly sensitive TLR9-dependent assays [6]. The documented stability of reconstituted aliquots for 6 months at -20°C minimizes variability between experiments and supports long-term project planning . This level of quality control is essential for generating publication-ready data and for applications in drug screening or vaccine development.

Application

Selection Property

Validation Focus

Human type I interferon induction

Class A CpG ODN profile

IFN-α/β response in pDC models

In vitro antiviral efficacy studies

Reported antiviral endpoint context

Viral yield and IC endpoint review

Human TLR9-dependent immune assays

Human-TLR9 species optimization

Species-specific pathway response

Reproducible, high-purity TLR9 research

Endotoxin-free HPLC specification

Lot consistency and stability review

• [1] Krug A, Rothenfusser S, Hornung V, et al. Identification of CpG oligonucleotide sequences with high induction of IFN-α/β in plasmacytoid dendritic cells. European Journal of Immunology. 2001;31(7):2154-2163. View Source
• [2] Luganini A, et al. Unpublished data, presented in Table 1. 2008. PMCID: PMC2258505. View Source
• [3] Antiviral effects and mechanism of fully phosphorothioate-modified CpG-ODN 2216 in fish and human cell lines in vitro. 2025. PMID: 41033366. View Source
• [4] InvivoGen. Class A (type D) CpG oligonucleotides - Stimulatory human/mouse TLR9 ligands. 2026. View Source
• [5] Baumgart DC, et al. Aberrant plasmacytoid dendritic cell distribution and function in patients with Crohn's disease and ulcerative colitis. Clinical & Experimental Immunology. 2011;166(1):46-54. View Source
• [6] InvivoGen. ODN 2216 VacciGrade™ - TLR9-based Adjuvant. 2026. View Source